N-[2-(4-methoxyphenyl)ethyl]cyclobutanecarboxamide

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]cyclobutanecarboxamide
• InChI: InChI=1S/C14H19NO2/c1-17-13-7-5-11(6-8-13)9-10-15-14(16)12-3-2-4-12/h5-8,12H,2-4,9-10H2,1H3,(H,15,16)
• InChI Key: XZPMLCSGVOWTBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2CCC2

Description

N-[2-(4-methoxyphenyl)ethyl]cyclobutanecarboxamide is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Cyclobutanecarbonyl chloride (5.5 g) was added to a solution of 2-(4-methoxyphenyl)ethylamine (7 g) and triethylamine (6.5 ml) in ether (300 ml), at ambient temperature. The mixture was stirred overnight, poured onto water and acidified with 2M hydrochloric acid, then the product was extracted with ethyl acetate (3×100 ml). The combined extracts were washed with brine, dried and the solvents removed in vacuo to give a residue. This was washed with light petroleum and dried in vacuo to give N-[2- (4 -methoxyphenyl)ethyl]cyclobutanecarboxamide (9.54 g) , mp 118°-120° C.